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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618 Get Quote

Technical Support Center:
Trihydro(tetrahydrofuran)boron-d3
This guide provides essential information for researchers, scientists, and drug development

professionals on the moisture sensitivity and handling precautions for

Trihydro(tetrahydrofuran)boron-d3. Please review this information carefully before use.

Frequently Asked Questions (FAQs)
Q1: What is Trihydro(tetrahydrofuran)boron-d3 and why is it so sensitive?

Trihydro(tetrahydrofuran)boron-d3 is the deuterated form of the borane-tetrahydrofuran

complex (BH₃-THF). It is a powerful reducing and hydroborating agent used in organic

synthesis.[1][2][3] Its high reactivity stems from the electron-deficient nature of the borane

(BD₃) moiety, which is stabilized by forming a Lewis acid-base adduct with tetrahydrofuran

(THF).[4][5] This complex is highly sensitive to both moisture and air.

Moisture Sensitivity: It reacts violently and exothermically with water, including atmospheric

moisture, to produce flammable hydrogen gas and boric acid.[3][6][7] This can lead to a rapid

pressure buildup and potential for ignition.

Air Sensitivity: Exposure to air can lead to two primary hazards. First, it reacts with oxygen.

[8] Second, the THF solvent can form explosive peroxides over time, a process accelerated

by air and light.[1][2][9]
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Q2: How should I properly store this reagent?

Proper storage is critical to maintain the reagent's purity and ensure safety. The following

conditions are recommended:

Temperature: Store refrigerated at a temperature between 0-5°C to maximize shelf life and

minimize decomposition.[6][10][11]

Atmosphere: Always store the container under a dry, inert atmosphere such as argon or

nitrogen.[2][8][12]

Container: Keep the container tightly sealed. Ensure the cap and any septa are secure to

prevent ingress of air and moisture.[12][13]

Labeling: Date the container upon receipt and again upon opening to track its age and

potential for peroxide formation.[9][12]

Q3: What are the signs of reagent decomposition?

Decomposition can reduce the reagent's effectiveness and create safety hazards. Signs of

decomposition include:

Gas Evolution: Bubbling or pressure buildup in the container indicates reaction with trace

moisture, producing hydrogen gas.[8]

Cloudiness or Precipitation: Formation of white solids (likely boric acid byproducts) can

indicate hydrolysis.

Reduced Reactivity: A noticeable decrease in reaction yield or rate compared to previous

experiments with a fresh bottle.

Formation of Crystals: The presence of crystalline material in a liquid that is normally clear

could indicate dangerous peroxide formation.[9][12] If this is observed, do not move or open

the container and consult with your institution's safety professionals immediately.[12][14]

Q4: What personal protective equipment (PPE) is required for handling?

Due to its hazardous nature, a stringent PPE protocol is mandatory.
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Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[12] A face shield is

also recommended.

Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber or thick nitrile).[12][15]

Check glove compatibility charts and inspect for damage before each use.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[12]

Respiratory Protection: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of vapors.[13][16] In case of ventilation failure or large spills, a

NIOSH/MSHA-approved respirator may be necessary.[12]

Troubleshooting Guide
Problem: My reaction is sluggish or not proceeding to completion.

This is often due to degraded reagent. The borane concentration may be lower than stated on

the label due to reaction with trace moisture or air that has entered the container over time.[6]

Solution 1: Use a fresh bottle. The most reliable solution is to use a new, unopened bottle of

the reagent.

Solution 2: Titrate the reagent. If a new bottle is unavailable, you can determine the active

concentration of the borane solution via titration methods, such as reacting a known volume

with an excess of a standard acid and then back-titrating the excess acid.[17] This allows for

a more accurate calculation of the required reagent volume.
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Caption: Troubleshooting a sluggish reaction.

Problem: I accidentally exposed the reagent to a small amount of air or moisture.

If the exposure was brief (e.g., a few seconds during transfer), the reagent may still be usable

but its concentration will be reduced. If the exposure was significant (e.g., cap left off, water

introduced), the reagent should be considered compromised and must be safely quenched and

disposed of.[6] Do not store a potentially compromised reagent.

Problem: How do I safely quench a reaction containing this reagent?

Excess borane must be safely neutralized before workup. NEVER add water or aqueous acid

directly to a concentrated solution of the reagent. This will cause a violent, uncontrolled

evolution of hydrogen gas.[3][7]

Step 1: Cool the reaction mixture in an ice bath.
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Step 2: Slowly and carefully add a protic solvent like methanol or isopropanol dropwise. This

will react with the excess borane in a more controlled manner than water.[8]

Step 3: Once gas evolution subsides, you can then proceed with a more conventional

aqueous workup.

Problem: How do I handle a spill?

Step 1: Alert personnel in the immediate area and evacuate if necessary.

Step 2: Remove all sources of ignition.[13]

Step 3: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material like

sand, diatomaceous earth, or vermiculite. Do NOT use combustible materials like paper

towels.

Step 4: Using non-sparking tools, collect the absorbed material into a container.[13]

Step 5: Move the container to a fume hood and slowly add a protic solvent (like isopropanol)

to quench the reagent.

Step 6: Dispose of the waste in accordance with your institution's hazardous waste

protocols.

Data Presentation
Table 1: Storage and Stability Summary
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Parameter Recommendation Rationale & References

Storage Temperature 0–5 °C

To maximize shelf-life and

minimize thermal

decomposition.[6][10]

Atmosphere Dry Nitrogen or Argon

Prevents reaction with

atmospheric moisture and

oxygen.[2][8]

Shelf Life (Opened) ~6-12 months (variable)
Prone to degradation upon

exposure to air/moisture.[9][18]

Thermal Hazard Decomposes >40-50°C

Can evolve flammable

diborane gas and undergo

exothermic reaction.[6][7]

Table 2: Incompatible Materials

Material Class Examples Hazard

Water / Protic Solvents Water, Alcohols, Moist Air

Violent reaction, release of

flammable hydrogen gas.[1][3]

[7]

Acids HCl, H₂SO₄, Acetic Acid
Violent reaction, release of

flammable hydrogen gas.[1][9]

Oxidizing Agents Peroxides, Nitrates, Halogens
Vigorous or explosive reaction.

[1][2]

Acid Chlorides/Anhydrides
Acetyl chloride, Acetic

anhydride

Incompatible, can react

violently.[1][2][9]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing under an Inert Atmosphere

This protocol describes the transfer of the reagent from a Sure/Seal™ bottle using a syringe.
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Materials:

Bottle of Trihydro(tetrahydrofuran)boron-d3

Dry, nitrogen-flushed reaction vessel with a rubber septum

Dry, gas-tight syringe with a needle

Second needle connected to a nitrogen/argon line and a bubbler

Procedure:

Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere.

Set up the reaction vessel with a septum and establish a positive pressure of inert gas

(indicated by bubbling from the oil bubbler).

Remove the protective cap from the Sure/Seal™ bottle. Puncture the septum with the

syringe needle.

Puncture the septum with the inert gas needle. Ensure the gas flow is gentle.

Slowly draw the required volume of the reagent into the syringe. To avoid pulling a vacuum,

allow the inert gas to replace the liquid volume.

Remove the syringe from the reagent bottle and immediately insert it into the reaction

vessel's septum.

Slowly add the reagent to the reaction mixture.

Rinse the syringe by drawing up dry solvent from the reaction vessel and returning it. Repeat

twice.

Remove the syringe and quench any residual reagent inside it by drawing up and expelling a

small amount of isopropanol in a separate beaker within the fume hood.
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Caption: Inert atmosphere experimental workflow.
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Trihydro(tetrahydrofuran)boron-d3

Key Hazards

Moisture Sensitivity
Reacts violently with water

Releases flammable H₂ gas
Air Sensitivity

Can form explosive peroxides
Reacts with O₂

Flammability
Highly flammable liquid and vapor

H₂ gas is explosive
Thermal Instability

Decomposes with heat
Can evolve toxic diborane gas

Handling Precaution
Use inert atmosphere (N₂/Ar)
Use dry glassware & solvents

Storage Precaution
Refrigerate (0-5°C)
Keep tightly sealed
Date upon opening

PPE
Safety goggles, face shield
Flame-retardant lab coat
Chemical-resistant gloves

Click to download full resolution via product page

Caption: Hazards and associated precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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